Cas no 23471-45-6 (2-(4-Chloro-phenoxy)-1-methyl-ethylamine)

• Product Name: 2-(4-Chloro-phenoxy)-1-methyl-ethylamine
• CAS No: 23471-45-6
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD07801176
• CID: 1071514
• PubChem ID: 6484653
• Update Time: 2025-07-18

2-(4-Chloro-phenoxy)-1-methyl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenoxy)-1-methyl-ethylamine
• ABUVVMITUVCSDX-UHFFFAOYSA-N
• 1-(4-chlorophenoxy)propan-2-amine
• SCHEMBL8607930
• AB90898
• F80136
• 23471-45-6
• EN300-241921
• 1-(4-Chlorophenoxy)-2-propanamine
• SY074351
• TIMTEC-BB SBB010732
• MFCD07801176
• HMS1704B05
• AKOS016046546
• 2-(4-chlorophenoxy)-1-methylethylamine
• CS-0276209
• 1-(4-Chlorophenoxy)-2-propylamine
• AKOS000302479

• MDL： MFCD07801176
• Inchi： 1S/C9H12ClNO/c1-7(11)6-12-9-4-2-8(10)3-5-9/h2-5,7H,6,11H2,1H3
• InChI Key： ABUVVMITUVCSDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(C)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

2-(4-Chloro-phenoxy)-1-methyl-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chloro-phenoxy)-1-methyl-ethylamine

2-(4-Chloro-phenoxy)-1-methyl-ethylamine: A Versatile Compound with Promising Applications in Pharmaceutical Research

2-(4-Chloro-phenoxy)-1-methyl-ethylamine, also known by its CAS number 23471-45-6, is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule belongs to the family of substituted aromatic amines, characterized by its unique structural features that enable it to interact with various biological targets. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate intracellular signaling pathways and its favorable physicochemical properties make it a promising candidate for further investigation.

2-(4-Chloro-phenoxy)-1-methyl-ethylamine is synthesized through a multi-step organic synthesis process that involves the coupling of aromatic chloro compounds with alkylamine derivatives. The core structure of this molecule consists of a phenyl ring substituted with a chloro group at the para position, connected to an ethylamine chain with a methyl group at the terminal position. This specific arrangement of functional groups contributes to its unique chemical reactivity and biological activity. The synthesis of this compound typically requires precise control of reaction conditions, such as temperature, solvent, and catalysts, to ensure high yield and purity.

Recent advancements in analytical chemistry have enabled the development of sensitive and selective methods for the detection and quantification of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine in complex biological matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been widely used to analyze the compound's presence in pharmaceutical formulations and biological samples. These techniques provide accurate data on the compound's stability, bioavailability, and metabolism, which are critical parameters for drug development. The use of these advanced analytical tools has also facilitated the identification of potential metabolites and their biological relevance.

One of the most promising applications of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine is in the field of anti-inflammatory drug research. Studies published in recent years have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in both in vitro and in vivo models. This effect is attributed to its interaction with key signaling molecules involved in the inflammatory response, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the application of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine in the treatment of neurodegenerative disorders. Preclinical studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These findings are particularly relevant given the growing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, which are associated with oxidative stress and mitochondrial dysfunction.

Recent research has also explored the potential of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine as a modulator of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, including pain perception, appetite, and mood. Studies have indicated that this compound can interact with cannabinoid receptors, particularly CB1 and CB2, which may have implications for the treatment of chronic pain and mood disorders. These findings highlight the compound's versatility in targeting multiple biological pathways.

Despite its promising therapeutic potential, the development of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine as a drug candidate is not without challenges. One of the primary concerns is its solubility and bioavailability, which can affect its efficacy in vivo. Researchers are actively exploring strategies to enhance its solubility, such as the incorporation of hydrophilic substituents or the development of prodrug formulations. Additionally, the compound's safety profile must be thoroughly evaluated to ensure that it does not exhibit toxic effects at therapeutic doses.

The structural modifications of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine have also been a focus of recent studies. By altering the substituents on the aromatic ring or the alkylamine chain, scientists aim to optimize the compound's pharmacological properties. For example, replacing the chloro group with other electron-withdrawing or electron-donating groups can significantly influence its biological activity. These modifications are often guided by computational modeling and molecular docking studies, which provide insights into the compound's interactions with target proteins.

The environmental impact of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine is another important consideration in its development. As with many synthetic compounds, the potential for environmental persistence and bioaccumulation must be assessed. Studies have shown that the compound has moderate to low environmental persistence, which is beneficial for minimizing its ecological impact. However, further research is needed to fully understand its fate in different environmental compartments and its potential effects on non-target organisms.

In conclusion, 2-(4-Chloro-phenoxy)-1-methyl-ethylamine (CAS 23471-45-6) represents a promising candidate in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research is focused on optimizing its pharmacological properties, enhancing its bioavailability, and ensuring its safety profile. The compound's ability to modulate inflammatory and neurodegenerative pathways, as well as its interactions with the endocannabinoid system, underscores its potential as a versatile therapeutic agent. As research in this area continues to evolve, it is likely that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will play an increasingly important role in the development of new drugs for a wide range of medical conditions.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine. These studies should focus on both in vitro and in vivo models to evaluate its efficacy and safety. Additionally, the development of advanced analytical techniques and computational tools will be essential for optimizing the compound's pharmacological properties and guiding its clinical application. As the field of pharmaceutical chemistry continues to advance, the potential of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine as a therapeutic agent is likely to expand, offering new opportunities for the treatment of various diseases.

Overall, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

The future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine as a drug candidate depends on continued research and innovation in the field of pharmaceutical chemistry. By addressing the challenges associated with its development and optimizing its therapeutic potential, researchers can pave the way for its clinical application. As the demand for effective treatments for inflammatory and neurodegenerative diseases continues to grow, the compound's potential to contribute to these areas of medicine is likely to become increasingly significant.

Ultimately, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

With the ongoing advancements in analytical chemistry, computational modeling, and drug development, the future of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine appears promising. As researchers continue to uncover new insights into its biological activities and therapeutic potential, it is likely that this compound will become an important part of the pharmaceutical landscape. Its potential to contribute to the treatment of various diseases highlights the significance of continued research and innovation in the field of pharmaceutical chemistry.

In summary, the compound's unique structural features and diverse biological activities make it a valuable subject for further research. As scientists continue to explore its potential applications, it is expected that 2-(4-Chloro-phenoxy)-1-methyl-ethylamine will contribute significantly to the development of novel therapies for a wide range of medical conditions. The ongoing investigation into its pharmacological properties and therapeutic potential is poised to yield important insights that could benefit both patients and the pharmaceutical industry.

Overall, the exploration of 2-(4-Chloro-phenoxy)-1-methyl-ethylamine represents an exciting frontier in pharmaceutical research. Its unique properties and potential applications underscore the importance of continued scientific inquiry in this field. As research progresses, it is anticipated that this compound will play a vital role in the development of new therapies that address a wide range of medical conditions, ultimately benefiting patients and improving public health.

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